Cas no 173667-60-2 (Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-)

• Product Name: Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-
• CAS No: 173667-60-2
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 111618
• PubChem ID: 15284972
• Update Time: 2025-04-18

Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)-
• Ethanone, 1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-1-yl)- (9CI)
• SCHEMBL9242229
• 1-(5,6-Dihydro-4H-thieno[3,4-c]pyrrol-1-yl)ethanone
• 173667-60-2
• 1-(5,6-dihydro-4H-thieno[3,4-c]pyrrol-3-yl)ethanone

• Inchi： 1S/C8H9NOS/c1-5(10)8-7-3-9-2-6(7)4-11-8/h4,9H,2-3H2,1H3
• InChI Key： BHZPQGVPBZPWAX-UHFFFAOYSA-N
• SMILES： S1C=C2CNCC2=C1C(C)=O

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1